Cas no 99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene is a high-purity borylation reagent widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include excellent stability under ambient conditions, high reactivity with aryl halides, and compatibility with a broad range of substrates. The symmetrical structure ensures consistent performance in polymer and small-molecule synthesis, particularly in constructing conjugated systems for organic electronics and pharmaceuticals. The pinacol boronate ester groups enhance solubility in common organic solvents, facilitating handling and storage. This compound is favored for its reliability in forming carbon-carbon bonds with minimal side reactions, making it a preferred choice in advanced synthetic chemistry applications.
99770-93-1 structure
Product Name:1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
CAS No:99770-93-1
MF:C18H28B2O4
MW:330.034525871277
MDL:MFCD08276852
CID:797336
PubChem ID:253662175
Update Time:2025-06-09
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,4-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
- 1,4-Benzenediboronic acid bis(pinacol) ester
- 1,4-Phenylenediboronic acid, pinacol ester
- 1,4-Phenylenediboronicacid,pinacoldiester
- 4,4,5,5-tetramethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-[4-(tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl]-1,3,2-dioxaborolane
- BENZENE-1,4-DIBORONIC ACID, PINACOL DIESTER
- 1,4-Benzenediboronic acid dipinacol ester
- 1,4-Phenyldiboronic acid
- AMTB185
- 1,4-Phenylenebis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- cyclic bis(tetramethylethylene) ester p-Benzenediboronic acid
- 1,4-BenzenediboronicAcidBis(pinacol)Ester
- 2,2'-(1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1,3,2-Dioxaborolane, 2,2'-(1,4-phenylene)bis[4,4,5,5-tetramethyl-
- DTXSID30442257
- AKOS015960165
- Benzene-1,4-diboronic acid pinacol diester
- 1,4-Phenylenediboronic acid pinacol ester
- CS-W001007
- 1,4-Phenyldiboronic acid pinacol ester
- 1,4-Bis4,4,5,5-tetramethyl-1,3,2-dioxaborolam-2-ylbenzene
- 1,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzene
- SCHEMBL228212
- 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
- 99770-93-1
- doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
- UOJCDDLTVQJPGH-UHFFFAOYSA-N
- doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
- 14-Benzenediboronic Acid Bis(pinacol) Ester
- AS-2397
- B4633
- 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
- MFCD08276852
- 1 4-BENZENEDIBORONIC ACID DIPINACOL EST%
- 1,4-Benzenediboronic Acid Bispinacol Ester
- CS-0067161
- SY025289
- 1,4-Benzenediboronic acid bis(pinacol) ester, 97%
- 1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
-
- MDL: MFCD08276852
- Inchi: 1S/C18H28B2O4/c1-15(2)16(3,4)22-19(21-15)13-9-11-14(12-10-13)20-23-17(5,6)18(7,8)24-20/h9-12H,1-8H3
- InChI Key: UOJCDDLTVQJPGH-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 330.21700
- Monoisotopic Mass: 330.2173697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
Experimental Properties
- Melting Point: 241.0 to 245.0 deg-C
- Boiling Point: 416.3°C at 760 mmHg
- PSA: 36.92000
- LogP: 2.28500
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-SV604-1g |
1,4-Phenylenediboronicacid,pinacolester |
99770-93-1 | 97% | 1g |
¥117.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-SV604-200mg |
1,4-Phenylenediboronicacid,pinacolester |
99770-93-1 | 97% | 200mg |
¥50.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-SV604-5g |
1,4-Phenylenediboronicacid,pinacolester |
99770-93-1 | 97% | 5g |
¥357.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4633-5G |
1,4-Benzenediboronic Acid Bis(pinacol) Ester |
99770-93-1 | >98.0%(GC) | 5g |
¥200.00 | 2024-04-15 | |
| TRC | B189508-250mg |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B189508-500mg |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B189508-2.5g |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 2.5g |
$ 115.00 | 2022-06-07 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51707-1g |
1,4-Benzenediboronic acid bis(pinacol) ester, 97% |
99770-93-1 | 4-Benzenediboronic acid bis(pinacol) ester 97% | 1g |
46.50 | 2021-05-24 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51707-5g |
1,4-Benzenediboronic acid bis(pinacol) ester, 97% |
99770-93-1 | 4-Benzenediboronic acid bis(pinacol) ester 97% | 5g |
148.00 | 2021-05-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P829549-1g |
1,4-Benzenediboronic Acid Bis(pinacol) Ester |
99770-93-1 | 97% | 1g |
¥54.00 | 2022-09-01 |
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:99770-93-1)1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
Order Number:A858426
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:12
Price ($):733.0
Email:sales@amadischem.com
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99770-93-1)1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
Purity:99%
Quantity:500g
Price ($):733.0